Cas no 2228838-38-6 (3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol
• CAS No: 2228838-38-6
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 6369382
• PubChem ID: 165631165
• Update Time: 2025-05-20

3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol
• 2228838-38-6
• EN300-1939636

• Inchi： 1S/C9H8ClF2NO3/c10-6-2-1-3-7(13(15)16)8(6)9(11,12)4-5-14/h1-3,14H,4-5H2
• InChI Key： BJHVABFMBZJYKC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(CCO)(F)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.0160771g/mol
• Monoisotopic Mass: 251.0160771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66Ų

Additional information on 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol

3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol

The compound 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol (CAS No. 2228838-38-6) is a highly specialized organic molecule with significant applications in modern chemical research and development. This compound is characterized by its unique structure, which includes a chlorinated nitrophenyl group attached to a difluorinated propanol backbone. The presence of multiple functional groups—namely the chlorine atom, nitro group, and hydroxyl group—contributes to its versatile reactivity and potential for use in various chemical transformations.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its role as an intermediate in the synthesis of bioactive molecules, particularly those with potential therapeutic applications. For instance, the nitrophenyl group is known to exhibit anti-inflammatory properties, while the difluorinated propanol moiety enhances the molecule's solubility and stability. These attributes make CAS No. 2228838-38-6 a valuable building block in drug discovery pipelines.

In terms of synthesis, 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One notable approach involves the reaction of 2-chloro-6-nitroaniline with a suitable fluorinated aldehyde or ketone derivative under specific catalytic conditions. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical properties of this compound are also of considerable interest. Its melting point and boiling point have been determined through advanced thermal analysis techniques, providing critical data for its handling and storage. Additionally, spectroscopic studies using NMR and IR have confirmed the compound's structural integrity and functional group distribution.

From an environmental perspective, CAS No. 2228838-38-6 has been evaluated for its biodegradability and toxicity. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, ongoing research aims to develop greener synthesis routes and waste management strategies to mitigate these issues.

In conclusion, 3-(2-chloro-6-nitrophenyl)-3,3-difluoropropan-1-ol (CAS No. 2228838-38-6) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique structure and reactivity continue to attract the attention of researchers worldwide, driving innovation in both academic and industrial settings.